3-((4-ethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(4-ethoxyanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C19H20N4O2/c1-3-25-16-10-8-15(9-11-16)20-19-21-18(24)17(22-23-19)12-14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3,(H2,20,21,23,24)
• InChI Key: FVABIAHVIOMNGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

3-((4-ethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one, commonly referred to as EMT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EMT is a heterocyclic compound with a triazine ring structure, and it has been found to have several interesting properties that make it a promising candidate for a range of applications.

Scientific Research Applications

Synthesis of Fluorine-Containing Derivatives Furthermore, the compound has been employed in the synthesis of fluorine-containing thiadiazolotriazinones, known for their potential as antibacterial agents. The synthesis involved the condensation of 4-amino-6-arylmethyl-3-mercapto-1,2,4-triazin-5(4H)-ones with various benzoic acid derivatives, leading to the formation of promising antibacterial agents (Holla et al., 2003).

Molecular Structure and Characterization

Crystal Structure Analysis The compound also serves as a base for synthesizing derivatives whose molecular structures were characterized using various techniques, including X-ray crystallography. For instance, the crystal structure of 4-(4-methylbenzylidene)-amino-5-(2-ethoxyphenyl)-3-mercapto-4H-1,2,4-triazole was elucidated, providing insights into its molecular geometry and interactions (Zhou et al., 2007).

Applications in Synthesis of Novel Compounds

Novel Schiff Bases and Complexes The compound has been a precursor for synthesizing novel Schiff bases and their complexes. The new Schiff bases and complexes were characterized thoroughly, and their structures were determined by X-ray diffraction studies. These compounds have potential applications in various domains, including material sciences and pharmacology (Ghassemzadeh et al., 2012).

Inhibition Studies Derivatives of the compound have been synthesized and investigated for their inhibitory activities, such as lipase and α-glucosidase inhibition. This demonstrates the compound's utility in creating bioactive molecules that could be useful in therapeutic applications (Bekircan et al., 2015).